Cas no 1805504-47-5 (Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-6-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-6-carboxylate
• CAS No: 1805504-47-5
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4881636
• Update Time: 2025-06-13

Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-6-carboxylate

• Inchi： 1S/C9H8F3NO3/c1-2-16-9(15)6-5(10)3-4(7(11)12)8(14)13-6/h3,7H,2H2,1H3,(H,13,14)
• InChI Key： LPEYEEWQYFANTJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)C(NC=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-6-carboxylate

Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-6-carboxylate (CAS No. 1805504-47-5): A Comprehensive Overview

Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-6-carboxylate (CAS No. 1805504-47-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential biological activities of Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-6-carboxylate, providing a comprehensive overview of its current status and future prospects.

Chemical Structure and Properties

Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-6-carboxylate is a pyridine derivative with a difluoromethyl group at the 3-position, a fluorine atom at the 5-position, and a hydroxyl group at the 2-position. The ethyl ester moiety is attached to the carboxylic acid group at the 6-position. The presence of these functional groups imparts distinct chemical properties to the molecule, including enhanced lipophilicity and improved metabolic stability. These characteristics make it an attractive candidate for drug development.

The molecular formula of Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-6-carboxylate is C₁₁H₉F₃NO₃, with a molecular weight of approximately 260.18 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), which facilitates its use in various chemical reactions and biological assays.

Synthesis Methods

The synthesis of Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-6-carboxylate has been reported in several studies, highlighting different approaches to achieve this complex molecule. One common method involves the reaction of 3-difluoromethyl-5-fluoro-2-hydroxypyridine with ethyl chloroformate in the presence of a base such as triethylamine. This reaction yields the desired ester product with high yield and purity.

An alternative synthetic route involves the condensation of 3-difluoromethyl-5-fluoro-2-hydroxypyridine with ethyl bromoacetate under mild conditions. This method provides an efficient and scalable approach to produce Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-6-carboxylate. Recent advancements in catalytic methods have further optimized this process, reducing reaction times and improving overall yields.

Biological Activities and Applications

Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-6-carboxylate has shown promising biological activities in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. Studies have demonstrated that this compound can effectively block the activity of certain kinases, leading to reduced cell proliferation and enhanced apoptosis in cancer cells.

In addition to its anticancer properties, Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-6-carboxylate has also been investigated for its anti-inflammatory effects. Preclinical data suggest that it can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings highlight its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Current Research Trends

The ongoing research on Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-6-carboxylate is focused on optimizing its pharmacological properties and exploring new therapeutic applications. Recent studies have employed advanced computational methods to predict the binding modes and interactions of this compound with target proteins. These insights are crucial for rational drug design and optimization.

Clinical trials are also underway to evaluate the safety and efficacy of Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-6-carboxylate in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects observed at therapeutic doses. Further clinical studies are needed to confirm these findings and establish its therapeutic potential.

Conclusion

In conclusion, Ethyl 3-(difluoromethyl)-5-fluoro-2-hydroxypyridine-6-carboxylate (CAS No. 1805504-47-5) is a promising compound with diverse biological activities and potential applications in drug development. Its unique chemical structure confers favorable properties such as enhanced lipophilicity and metabolic stability, making it an attractive candidate for further investigation. Ongoing research efforts aim to optimize its pharmacological profile and explore new therapeutic avenues, paving the way for its potential use in treating various diseases.